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Compound of Interest

Compound Name: N-pentyl-1-propylpiperidin-4-amine

Cat. No.: B13292254

Get Quote

Executive Summary
In the optimization of central nervous system (CNS) ligands and sigma-1 receptor modulators,

the 4-aminopiperidine (4-AP) scaffold remains a cornerstone. This guide benchmarks N-
pentyl-1-propylpiperidin-4-amine (CAS: 1019517-99-7), a disubstituted 4-AP derivative,

against standard piperidine building blocks.

While the unsubstituted 4-aminopiperidine is highly polar and membrane-impermeable, the N-

pentyl-1-propyl analog represents a "lipophilic extreme." It serves as a critical probe for testing

the upper limits of hydrophobic tolerance in binding pockets (e.g., GPCRs, ion channels) and

blood-brain barrier (BBB) permeability. This guide provides experimental data comparisons,

synthetic workflows, and physicochemical profiling to assist researchers in selecting the right

scaffold for lead optimization.

Comparative Profiling: Physicochemical
Benchmarks
The following table contrasts N-pentyl-1-propylpiperidin-4-amine against the naked scaffold

(4-AP), a mono-substituted intermediate, and a pharmacological reference (Fentanyl) to
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contextualize its "chemical space."

Table 1: Physicochemical Landscape of Piperidine
Scaffolds

Feature
N-pentyl-1-

propylpiperidin-

4-amine

4-

Aminopiperidine

(4-AP)

1-

Propylpiperidin-

4-amine

Fentanyl

(Reference)

Role
High-Lipophilicity

Probe
Baseline Scaffold

Intermediate

Building Block

Potent Opioid

Agonist

MW ( g/mol ) ~212.4 100.16 142.24 336.47

cLogP
~3.5 – 4.2

(Predicted)

-0.45

(Hydrophilic)
~1.2 4.05

H-Bond Donors
1 (Secondary

Amine)
3 2 0

pKa (Est.)
N1: ~8.5 | N4:

~10.2

N1: ~11.1 | N4:

~10.8

N1: ~8.9 | N4:

~10.5
~8.4

TPSA (Å²)
~15.0 (Low Polar

Surface)
~42.0 ~26.0 ~23.5

BBB

Permeability

High (Passive

Diffusion)
Negligible Moderate High

Solubility
Low (requires

acidification)
Miscible in water High Low

Technical Insight: The "Lipophilic Jump"
The addition of the N-pentyl chain at the 4-amino position is the defining feature of this

molecule.

Effect: It adds approximately +2.5 log units to the lipophilicity compared to the propyl-only

analog.
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Application: Use this scaffold when your lead compound is too polar to cross the BBB or

when targeting deep hydrophobic pockets (e.g., the orthosteric site of the Sigma-1 receptor

or the pore of calcium channels).

Risk: High cLogP (>4.0) increases the risk of non-specific binding and metabolic clearance

via CYP450 oxidation at the alkyl chains.

Synthetic Workflow & Logic
The synthesis of unsymmetrical 4-aminopiperidines requires a strategic order of operations to

prevent poly-alkylation. The preferred route is Reductive Amination, which offers higher

chemoselectivity than direct alkylation.

Diagram 1: Selective Synthesis Pathway
This workflow illustrates the "Inside-Out" approach: establishing the piperidine ring substituent

first, then functionalizing the exocyclic amine.

Start: 1-Propyl-4-piperidone
(Commercially Available)

Intermediate:
Imine Formation

 Dehydration (-H2O) 

Reagent: Pentylamine
(1.1 eq)

Reduction:
NaBH(OAc)3, DCE, AcOH

 In situ 

Product:
N-pentyl-1-propylpiperidin-4-amine Selective Reduction 

Why NaBH(OAc)3?
Prevents reduction of ketone

before imine formation.

Click to download full resolution via product page

Caption: Strategic synthesis via Reductive Amination using Sodium Triacetoxyborohydride to

ensure mono-alkylation of the exocyclic amine.

Experimental Protocols
To ensure data integrity (E-E-A-T), the following protocols are standardized for benchmarking

this specific lipophilic amine.

Protocol A: Synthesis via Reductive Amination
Objective: Synthesis of N-pentyl-1-propylpiperidin-4-amine with >95% purity.
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Preparation: Dissolve 1-propyl-4-piperidone (1.0 eq, 10 mmol) in 1,2-dichloroethane (DCE)

(30 mL).

Amine Addition: Add n-pentylamine (1.1 eq, 11 mmol) and Acetic Acid (1.0 eq). Stir for 30

minutes at room temperature to facilitate imine formation.

Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 eq, 15 mmol)

portion-wise.

Reaction: Allow to warm to room temperature and stir overnight (12-16h) under nitrogen

atmosphere.

Workup (Critical Step):

Quench with saturated aqueous NaHCO₃.

Extract with Dichloromethane (DCM) (3x).

Note: Due to the high lipophilicity of the product, ensure the aqueous layer is basic (pH >

10) to force the amine into the organic layer.

Purification: The crude oil is often sufficient, but for benchmarking, purify via flash

chromatography (DCM/MeOH/NH₄OH 90:9:1).

Protocol B: Lipophilicity Determination (Shake-Flask
LogD)
Objective: Validate the theoretical cLogP (~4.0) experimentally.

Phase Preparation: Saturate n-octanol with Phosphate Buffer (pH 7.4) and vice versa.

Solubilization: Dissolve 1 mg of the test compound in 1 mL of the octanol phase.

Equilibration: Add 1 mL of the aqueous buffer phase. Vortex for 60 minutes at 25°C.

Centrifuge to separate phases.

Quantification: Analyze both phases using HPLC-UV (210 nm) or LC-MS.
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Calculation:

Decision Logic: When to Use This Scaffold?
Researchers should not choose this molecule randomly. Use the decision tree below to

determine if this specific substitution pattern aligns with your project goals.

Target Identification:
GPCR / Ion Channel

Is the current lead
too polar (LogP < 1)?

Is metabolic stability
a priority?

Yes

Use 1-propyl-4-AP
(Moderate Lipophilicity)

No

Use N-pentyl-1-propyl-4-AP
(High Lipophilicity / BBB Penetration)

No (In vitro tool)

Modify Pentyl Chain
(Fluorination/Cyclization)

Yes (In vivo drug)

Click to download full resolution via product page

Caption: Decision matrix for selecting N-alkyl substitution patterns based on polarity and

metabolic requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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